3-{3-[(2-bromo-4-chlorophenoxy)methyl]-4-methoxyphenyl}-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acrylamide

• Molecular Formula: C23H23BrClN3O3
• Molecular Weight: 504.8g/mol
• IUPAC Name: (E)-3-[3-[(2-bromo-4-chlorophenoxy)methyl]-4-methoxyphenyl]-N-[(1,3-dimethylpyrazol-4-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C23H23BrClN3O3/c1-15-18(13-28(2)27-15)12-26-23(29)9-5-16-4-7-21(30-3)17(10-16)14-31-22-8-6-19(25)11-20(22)24/h4-11,13H,12,14H2,1-3H3,(H,26,29)/b9-5+
• InChI Key: GSKFOCKLAVDXHB-WEVVVXLNSA-N
• Isomeric SMILES: CC1=NN(C=C1CNC(=O)/C=C/C2=CC(=C(C=C2)OC)COC3=C(C=C(C=C3)Cl)Br)C
• SMILES: CC1=NN(C=C1CNC(=O)C=CC2=CC(=C(C=C2)OC)COC3=C(C=C(C=C3)Cl)Br)C

Description

3-[3-[(2-bromo-4-chlorophenoxy)methyl]-4-methoxyphenyl]-N-[(1,3-dimethyl-4-pyrazolyl)methyl]-2-propenamide is a member of cinnamamides and a secondary carboxamide.

Scientific Research Applications

Synthesis and Structure Analysis

• The compound 3-{3-[(2-bromo-4-chlorophenoxy)methyl]-4-methoxyphenyl}-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acrylamide falls under a broader category of pyrazole derivatives, which have been extensively studied for their synthesis and structural characteristics. For instance, Kumarasinghe et al. (2009) discussed the regiospecific synthesis of similar compounds and emphasized the importance of X-ray analysis for unambiguous structure determination of such complex molecules (Kumarasinghe, Hruby, & Nichol, 2009). Similarly, Cornago et al. (2009) studied the structural aspects of NH-pyrazoles, noting their unique tautomerism and hydrogen-bonding patterns (Cornago, Cabildo, Claramunt, Bouissane, Pinilla, Torres, & Elguero, 2009).

Application in Anticancer and Antimicrobial Research

• Research by Hassan et al. (2014) on similar compounds revealed their potential in anticancer applications. They synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives and evaluated their cytotoxicity against cancer cells (Hassan, Hafez, & Osman, 2014). Furthermore, the study by Rani et al. (2014) on novel imidazole ureas/carboxamides containing similar structures underscored their antimicrobial efficacy (Rani, Praveena, Spoorthy, & Ravindranath, 2014).

Utility in Liquid Crystal Research

• Thaker et al. (2013) explored the liquid crystalline properties of pyrazolone derivatives, indicating potential applications in materials science and engineering (Thaker, Solanki, Patel, & Patel, 2013).

Radiopharmaceutical Development

• Liu et al. (2003) demonstrated the utility of pyrazole derivatives in radiopharmaceutical development, specifically in PET radiotracer synthesis for studying CB1 cannabinoid receptors (Katoch-Rouse & Horti, 2003).